Cas no 2228504-90-1 (2-methyl-2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propanenitrile)

• Product Name: 2-methyl-2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propanenitrile
• CAS No: 2228504-90-1
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 6196151
• PubChem ID: 165857721
• Update Time: 2025-05-20

2-methyl-2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propanenitrile
• 2228504-90-1
• EN300-1772649

• Inchi： 1S/C13H16N2O/c1-13(2,9-14)10-4-5-12-11(8-10)15(3)6-7-16-12/h4-5,8H,6-7H2,1-3H3
• InChI Key： WWDNAMGZJIXRKO-UHFFFAOYSA-N
• SMILES： O1CCN(C)C2C=C(C=CC1=2)C(C#N)(C)C

Computed Properties

• Exact Mass: 216.126263138g/mol
• Monoisotopic Mass: 216.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 36.3Ų

Additional information on 2-methyl-2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propanenitrile

Introduction to 2-methyl-2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propanenitrile (CAS No. 2228504-90-1) and Its Emerging Applications in Chemical Biology

2-methyl-2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propanenitrile, identified by the CAS number 2228504-90-1, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to the benzoxazinone class, a scaffold known for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a nitrile group and a methyl-substituted benzoxazinone core enhances its potential as a lead compound in drug discovery pipelines.

The molecular structure of 2-methyl-2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propanenitrile incorporates several key functional groups that contribute to its biological relevance. The benzoxazinone moiety is a well-studied pharmacophore, with derivatives exhibiting notable bioactivity against various pathogens and disease models. Specifically, the 6-position hydroxyl group in the benzoxazinone ring is often involved in hydrogen bonding interactions with biological targets, while the nitrile group can serve as a bioisostere for carboxylic acids or amides, influencing binding affinity and metabolic stability.

Recent advancements in computational chemistry and high-throughput screening have positioned 2-methyl-2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propanenitrile as a promising candidate for further investigation. Studies have demonstrated that modifications in the benzoxazinone core can modulate its interaction with biological receptors, leading to enhanced efficacy or reduced toxicity. For instance, computational modeling has identified that subtle structural variations can fine-tune the compound's binding affinity to protein targets, making it an attractive scaffold for rational drug design.

The nitrile group in 2-methyl-2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propanenitrile also plays a crucial role in its reactivity and biological activity. Nitriles are known to undergo various transformations under physiological conditions, including hydrolysis to carboxylic acids or reduction to amides. These reactions can be leveraged to develop prodrugs or to modulate the pharmacokinetic properties of the compound. Moreover, the nitrile group has been shown to enhance the bioavailability of certain therapeutic agents when incorporated into drug molecules.

In the context of current research trends, 2-methyl-2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl)propanenitrile has been explored for its potential applications in addressing emerging therapeutic challenges. For example, recent studies have highlighted its efficacy against multidrug-resistant bacterial strains by targeting essential bacterial enzymes or metabolic pathways. The benzoxazinone scaffold has been particularly effective in disrupting bacterial cell wall synthesis or inhibiting key virulence factors. Additionally, preclinical trials have indicated promising results in reducing inflammation and oxidative stress in animal models of chronic diseases.

The synthesis of 2-methyl-2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yloxy)propanenitrile involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity while minimizing side products. Techniques such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation have been particularly useful in constructing complex molecular frameworks efficiently. These synthetic strategies not only enhance scalability but also allow for rapid diversification of the benzoxazinone library for high-throughput screening.

The pharmacological profile of CAS No. 2228504-90 continues to be refined through structural analog studies and mechanistic investigations. Researchers are increasingly employing biophysical techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate binding interactions at the atomic level. These studies provide critical insights into how structural modifications influence biological activity and help guide the development of next-generation analogs with improved therapeutic profiles.

Future directions in the study of 2-methyl-2-(4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6)propanenitrile include exploring its potential as an adjuvant therapy in combination with existing treatments for complex diseases such as cancer or neurodegenerative disorders. Preclinical data suggest that its ability to modulate multiple signaling pathways may provide synergistic benefits when used alongside conventional therapeutics. Additionally, investigating its role in precision medicine approaches—where treatment regimens are tailored based on individual patient profiles—could unlock new therapeutic possibilities.

In conclusion, 2228504–90–1 represents a structurally intriguing compound with significant potential in chemical biology and drug discovery. Its unique combination of functional groups makes it an ideal candidate for further exploration through both experimental and computational methods. As research continues to uncover new applications for this molecule, 222850 -90–1 will likely play an increasingly important role in addressing global health challenges.